Cas no 252852-44-1 (Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro-)

Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro- structure
252852-44-1 structure
Product Name:Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro-
CAS No:252852-44-1
MF:C20H28F2
MW:306.433133125305
CID:246563
PubChem ID:53447371
Update Time:2025-04-19

Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro-
    • 1-[4-(4-ethylcyclohexyl)cyclohexyl]-3,5-difluorobenzene
    • 4-(3,5-Difluorophenyl)-4'-ethyl-1,1'-bi(cyclohexyl)
    • benzene, 1-(4'-ethyl[1,1'-bicyclohexyl]-4-yl)-3,5-difluoro-
    • LogP
    • DTXSID20703440
    • 252852-44-1
    • 1~4~-Ethyl-3~3~,3~5~-difluoro-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-dodecahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
    • Inchi: 1S/C20H28F2/c1-2-14-3-5-15(6-4-14)16-7-9-17(10-8-16)18-11-19(21)13-20(22)12-18/h11-17H,2-10H2,1H3
    • InChI Key: CRUMPIZCOQDADR-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C1CCC(CC1)C1CCC(CC)CC1)F

Computed Properties

  • Exact Mass: 306.21604
  • Monoisotopic Mass: 306.216
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 7.9

Experimental Properties

  • Density: 1.032
  • Boiling Point: 364.9°C at 760 mmHg
  • Flash Point: 146.9°C
  • Refractive Index: 1.499
  • PSA: 0
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.